Cas no 101-81-5 (benzylbenzene)

• Product Name: benzylbenzene
• CAS No: 101-81-5
• MF: C₁₃H₁₂
• MW: 168.234383583069
• MDL: MFCD00004781
• CID: 35154
• PubChem ID: 7580
• Update Time: 2026-05-14

benzylbenzene Chemical and Physical Properties

Names and Identifiers

• Diphenylmethane
• 1-Benzyl-benzene
• benzylbenzene
• Benzylphenyl
• Ditan
• DITANE
• ai3-00748
• ai3-28021-x
• Benaylbenzene
• -Phenyltoluene
• diphenyl-methan
• Benzene, 1,1'-methylenebis-
• Diphenyl methane
• Benzene, benzyl-
• Methane, diphenyl-
• 1,1'-Dimethylenebis(benzene)
• Benzene, (phenylmethyl)-
• Methylenedibenzene
• 1,1'-methylenedibenzene
• 1,1'-METHYLENEBISBENZENE
• (phenylmethyl)benzene
• Diphenylmethan
• Toluene, alpha-phenyl-
• Benzyl benzene
• phenylmethylbenzene
• alpha-phenyltoluene
• Diphenylmethane, 99%
• Toluene, .alpha.-phenyl-

• MDL： MFCD00004781
• Inchi： 1S/C13H12/c1-3-7-12(8-4-1)11-13-9-5-2-6-10-13/h1-10H,11H2
• InChI Key： CZZYITDELCSZES-UHFFFAOYSA-N
• SMILES： C([H])([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 1904982

Computed Properties

• Exact Mass: 168.09400
• Monoisotopic Mass: 168.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless needle like crystals, with fragrant leaves sweet orange aroma.
• Density: 1.006 g/mL at 25 °C(lit.)
• Melting Point: 22-24 °C (lit.)
• Boiling Point: 264 °C(lit.)
• Flash Point: Fahrenheit: 266 ° f
  Celsius: 130 ° c
  
• Refractive Index: n20/D 1.577(lit.)
• Solubility: Soluble in ethanol, ether, benzene and chloroform.
• PSA: 0.00000
• LogP: 3.27740
• pka: 33.5(at 25℃)
• Merck: 3328
• Vapor Pressure: <1 mmHg ( 77 °C)
• Solubility: Insoluble in water, soluble in ethanol, ether, chloroform and other organic solvents.

benzylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P273-P312-P391-P501
• Hazardous Material transportation number：UN3077
• WGK Germany：2
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： S24/25
• RTECS：DA4976500
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：9
• Safety Term：9
• Packing Group：III
• Risk Phrases：R22
• Explosive Limit：0.69-8.66%(V)
• HazardClass：9
• PackingGroup：III
• TSCA：Yes

Related Categories

• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients